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Compound of Interest

Compound Name: Flurtamone

Cat. No.: B1673484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Flurtamone is a selective, pre- and early post-emergence herbicide used for the control of

broadleaf and grass weeds in a variety of cereal crops, including wheat, barley, rye, and oats.

[1][2] Its primary application in a research context is as a tool to study carotenoid biosynthesis

and its effects on plant development, as well as for evaluating herbicide tolerance in different

cereal cultivars. This document provides detailed application notes, experimental protocols,

and data presentation guidelines for the use of Flurtamone in a research setting.

Mechanism of Action
Flurtamone functions as a bleaching herbicide by inhibiting the enzyme phytoene desaturase

(PDS).[3] PDS is a critical enzyme in the carotenoid biosynthesis pathway, responsible for the

desaturation of phytoene. Inhibition of PDS leads to the accumulation of phytoene and a

subsequent deficiency in colored carotenoids. Carotenoids play a vital role in protecting

chlorophyll from photo-oxidation. In the absence of carotenoids, chlorophyll is rapidly degraded

by light, resulting in the characteristic bleaching or whitening of plant tissues. This disruption of

photosynthesis is ultimately lethal to susceptible plants.
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The following diagram illustrates the mechanism of action of Flurtamone, leading to plant

death.
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Carotenoid Biosynthesis Pathway Physiological Effects
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Preparation

Treatment

Incubation & Data Collection

Data Points

1. Potting and Seeding
(5-7 seeds per pot)

2. Germination and Growth
(to 2-3 leaf stage)

3. Thinning
(to 3 uniform seedlings per pot)

4. Prepare Flurtamone Solutions
(e.g., 0, 50, 100, 200, 400 g a.i./ha equivalent)

5. Herbicide Application
(in a calibrated spray chamber)

6. Greenhouse Incubation
(Randomized complete block design)

7. Data Collection
(e.g., 7, 14, 21 Days After Treatment)

Visual Phytotoxicity Rating Plant Height & Biomass Pigment Analysis
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Sample Extraction (QuEChERS)

Dispersive Solid-Phase Extraction (d-SPE) Cleanup

LC-MS/MS Analysis

1. Weigh 10g of homogenized sample
into a 50 mL centrifuge tube.

2. Add 10 mL of water and vortex.

3. Add 10 mL of Acetonitrile and shake vigorously.

4. Add QuEChERS salts (MgSO₄, NaCl)
and shake.

5. Centrifuge and collect the
acetonitrile supernatant.

6. Transfer supernatant to a tube
containing PSA, C18, and MgSO₄.

7. Vortex and centrifuge.

8. Filter the cleaned extract.

9. Dilute the sample as needed.

10. Inject into LC-MS/MS system.

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1673484?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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